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An In-depth Technical Guide on the Safe Handling of N-[3-
(Trimethoxysilyl)propyl]ethylenediamine

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile and handling requirements of chemical reagents is paramount. This technical
guide provides a comprehensive overview of the safety data sheet (SDS) and handling
precautions for N-[3-(Trimethoxysilyl)propyl]ethylenediamine (CAS No. 1760-24-3).

Chemical Identification and Physical Properties

N-[3-(Trimethoxysilyl)propyl]ethylenediamine, also known as DAMO or (3-(2-
Aminoethyl)aminopropyl)trimethoxysilane, is an organosilicon compound utilized as an
adhesion promoter, surface modifier, and crosslinking agent.[1][2] Its fundamental physical and
chemical properties are summarized below.
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Property Value

CAS Number 1760-24-3

Molecular Formula C8H22N203Si

Molecular Weight 222.36 g/mol

Appearance Clear, colorless to pale yellow liquid[3]
Odor Amine-like

pH 10 (10 g/L in H20 at 20°C)[4]

Melting Point 0°C[4]

Boiling Point 146°C at 20 hPa[4]

Flash Point 67°C to 136°C (closed cup)[3][4]

Vapor Pressure

1.5 hPa at 20°C[4]

Relative Density

1.028 g/cm3 at 25°CJ[4]

Water Solubility

Miscible, but reacts with water[4]

Hazard Identification and GHS Classification

This chemical is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are serious eye damage and skin sensitization.[1][2] It is crucial to understand

these classifications to implement appropriate safety measures.

GHS Classification Pathway
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GHS Hazard Classification

N-[3-(Trimethoxysilyl)propyl]ethylenediamine

Causes serious eye damagei/tay cause an allergic skin reaction \May cause respiratory irritation

Serious Eye Damage/Eye Irritation
(Category 1)

Signal Word: Danger

Skin Sensitization
(Category 1)

Specific Target Organ Toxicity (Single Exposure)
(Category 3, Respiratory System)

Click to download full resolution via product page

Caption: GHS hazard classification for N-[3-(Trimethoxysilyl)propyl]ethylenediamine.

Toxicological Data

Acute toxicity data is essential for risk assessment in a laboratory setting. The following table

summarizes the available toxicological information.

Test Species Route Value
2295 - 7460 pL/kg[3]
LD50 Rat Oral
[4]
LD50 Rabbit Dermal >2000 mg/kg[5]
) ) 15 mg (Severe irritant)
Draize Test Rabbit Eye

[3]

Handling Precautions and Personal Protective

Equipment (PPE)

Safe handling is critical to prevent exposure. This involves a combination of engineering

controls, administrative controls, and personal protective equipment.
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Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[3]

o Ensure that an eyewash station and safety shower are readily accessible.[3]

Personal Protective Equipment (PPE)

A hierarchical approach should be taken when selecting PPE for handling this chemical.

Personal Protective Equipment (PPE) Selection Workflow

PPE Selection for Handling

Handling N-[3-(Trimethoxysilyl)propyllethylenediamine

Skin Protection:
- Appropriate protective gloves (e.g., nitrile rubber)
- Protective clothing to prevent skin exposure

Personal Hygiene:
- Wash hands thoroughly after handling
- Do not eat, drink, or smoke in the work area

Respiratory Protection:
NIOSH/MSHA approved respirator if exposure limits are exceeded or irritation is

Eye Protection:
Chemical splash goggles or face shield experienced

Click to download full resolution via product page

Caption: Recommended PPE for handling N-[3-(Trimethoxysilyl)propyl]ethylenediamine.

General Handling Procedures

e Avoid contact with eyes, skin, and clothing.[3]

e Do not ingest or inhale.[3]

e Ground and bond containers when transferring material to prevent static discharge.[3]
o Keep away from heat, sparks, and open flames.[3]

e The product is moisture-sensitive and evolves flammable methanol when exposed to water
or humid air.[3]
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o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as acids and oxidizing agents.[1][3]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-[3-(Trimethoxysilyl)propyllethylenediamine safety
data sheet and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052321#n-3-trimethoxysilyl-propyl-ethylenediamine-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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